![molecular formula C10H12N2O B1290327 5-Amino-1-ethylindolin-2-one CAS No. 875003-50-2](/img/structure/B1290327.png)
5-Amino-1-ethylindolin-2-one
Overview
Description
Physical And Chemical Properties Analysis
5-Amino-1-ethylindolin-2-one has a molecular weight of 176.21 g/mol. Other specific physical and chemical properties were not found in the search results.Scientific Research Applications
Antiviral Activity
5-Amino-1-ethylindolin-2-one: derivatives have been studied for their potential as antiviral agents. For instance, certain indole derivatives have shown inhibitory activity against influenza A and other viruses. The structural flexibility of indole allows for the synthesis of various derivatives to target a broad range of RNA and DNA viruses .
Anti-inflammatory Properties
Indole derivatives, including those related to 5-Amino-1-ethylindolin-2-one, are known to possess anti-inflammatory properties. These compounds can be designed to modulate inflammatory pathways, potentially leading to new treatments for chronic inflammatory diseases .
Anticancer Applications
The indolin-2-one scaffold is a key feature in the design of new anticancer drugs. Derivatives based on this structure have been evaluated for their ability to inhibit VEGFR-2, a critical protein in angiogenesis and cancer growth. Some derivatives have shown potent anti-proliferative activities against various cancer cell lines, making them promising candidates for further drug development .
Antimicrobial Effects
Indole derivatives exhibit antimicrobial activity against a range of pathogens. The indole nucleus’s ability to bind with high affinity to multiple receptors makes it an excellent pharmacophore for developing new antimicrobial agents .
Antidiabetic Potential
Research into indole derivatives also extends to metabolic diseases like diabetes. By affecting various biological pathways, these compounds could offer new approaches to manage blood sugar levels and treat diabetes-related complications .
Neuroprotective Effects
The indole structure is present in many compounds with neuroprotective effects. Derivatives of 5-Amino-1-ethylindolin-2-one could potentially be used to treat neurodegenerative diseases by protecting neuronal cells from damage and supporting neural regeneration .
Future Directions
Mechanism of Action
The mechanism of action of indole derivatives can vary greatly depending on the specific compound and its structure. Some indole derivatives act as agonists or antagonists at various receptor sites, while others may inhibit or enhance certain biochemical pathways . The pharmacokinetics of indole derivatives can also vary, influencing their absorption, distribution, metabolism, and excretion .
The molecular and cellular effects of indole derivatives can include changes in cell signaling, gene expression, and cellular metabolism, among others . These effects can be influenced by various environmental factors, including temperature, pH, and the presence of other compounds .
properties
IUPAC Name |
5-amino-1-ethyl-3H-indol-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2O/c1-2-12-9-4-3-8(11)5-7(9)6-10(12)13/h3-5H,2,6,11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PYVVLSILSIVNQC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)CC2=C1C=CC(=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90627604 | |
Record name | 5-Amino-1-ethyl-1,3-dihydro-2H-indol-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90627604 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Amino-1-ethylindolin-2-one | |
CAS RN |
875003-50-2 | |
Record name | 5-Amino-1-ethyl-1,3-dihydro-2H-indol-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90627604 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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